Cas no 1805204-34-5 (4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine
• CAS No: 1805204-34-5
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4887473
• Update Time: 2025-05-19

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-14-5-3-12-6(8(9)10)7(13)4(5)2-11/h3,8,13H,2,11H2,1H3
• InChI Key： OZUGRGQORFZRKQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC)CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine: A Comprehensive Overview

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine, also known by its CAS registry number 1805204-34-5, is a structurally complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocycles widely studied for their versatile properties and roles in organic synthesis, pharmacology, and materials science.

The molecular structure of 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine is characterized by a pyridine ring substituted with multiple functional groups. These include an amino group attached to a methyl group at position 4, a difluoromethyl group at position 2, a hydroxyl group at position 3, and a methoxy group at position 5. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an interesting subject for both fundamental and applied research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the pyridine ring with the desired substituents. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive fields such as drug discovery.

In terms of applications, 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine has shown promise in pharmacology. Its hydroxyl and amino groups make it a potential candidate for hydrogen bonding interactions, which are critical in drug-receptor binding. Recent studies have investigated its role as a lead compound in the development of anti-tumor agents. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Beyond pharmacology, this compound has also found applications in materials science. Its fluorinated substituents contribute to its stability under harsh conditions, making it suitable for use in high-performance materials such as polymers and coatings. Researchers have explored its use as a precursor for synthesizing advanced materials with tailored properties, including improved thermal stability and mechanical strength.

The presence of multiple functional groups in 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine also makes it an attractive candidate for catalytic applications. Recent studies have highlighted its ability to act as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules with high enantioselectivity. This property opens up new avenues for its use in asymmetric catalysis, an area of growing importance in green chemistry.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine, or CAS No. 1805204-34-5, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups continue to drive innovative research, positioning it as a key player in the development of new drugs, materials, and catalytic processes. As ongoing studies uncover more about its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.